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Executive Summary
Sortilin (SORT1), a type I transmembrane glycoprotein belonging to the Vps10p domain

receptor family, has emerged as a critical player in a multitude of physiological and pathological

processes. Initially characterized for its role in intracellular protein trafficking, sortilin is now

recognized as a key regulator in neuronal signaling, lipid metabolism, and cancer progression.

Its aberrant expression and activity are implicated in a range of diseases, including

neurodegenerative disorders, cardiovascular conditions, and various malignancies. This

technical guide provides an in-depth overview of sortilin's biological functions, its role in

disease, and the current landscape of therapeutic strategies targeting this multifaceted

receptor. Detailed experimental protocols and quantitative data are presented to equip

researchers and drug development professionals with the necessary information to investigate

sortilin as a therapeutic target.

Biological Function and Signaling Pathways
Sortilin is a versatile receptor involved in the sorting and trafficking of a wide array of ligands

from the cell surface and between intracellular compartments like the trans-Golgi network,
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endosomes, and lysosomes.[1] Its function is pivotal in several key signaling pathways.

Neurotrophin Signaling
Sortilin acts as a co-receptor for neurotrophins, particularly the proneurotrophins like pro-nerve

growth factor (proNGF) and pro-brain-derived neurotrophic factor (proBDNF). In conjunction

with the p75 neurotrophin receptor (p75NTR), sortilin forms a high-affinity receptor complex for

proneurotrophins, mediating signals that can lead to neuronal apoptosis. This pathway is of

significant interest in the context of neurodegenerative diseases where elevated levels of

proneurotrophins are observed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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